4-(3-Phosphonopropyl)piperazine-2-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid involves the preparation of its enantiomers and unsaturated analogues. The enantiomers, D- and L-CPP, along with their unsaturated analogues, D- and L-CPP-ene, have been prepared with their absolute configurations determined by chemical correlation. These derivatives exhibit affinity for the NMDA receptor, showcasing their importance in neuropharmacology (Aebischer et al., 1989).
Molecular Structure Analysis
The molecular structure and analysis of 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid derivatives show significant interactions with NMDA receptors. These compounds have been synthesized and assessed for their biological activity, with findings highlighting their potent and selective NMDA antagonistic activity both in vitro and in vivo (Hutchison et al., 1989).
Chemical Reactions and Properties
Research into the chemical reactions of 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid focuses on its role as an NMDA receptor antagonist. Studies have shown that its derivatives, particularly D-CPP and D-CPPene, exhibit significant anticonvulsant activity in both rodent and primate models of epilepsy, indicating their potential as therapeutic agents (Patel et al., 1990).
Physical Properties Analysis
The physical properties of 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid and its analogues are closely tied to their synthesis and molecular structure. For instance, the crystal structures of its related compounds provide insight into their stability, reactivity, and potential applications in material science and pharmacology (Choi et al., 1994).
Chemical Properties Analysis
The chemical properties of 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid, particularly its role as an NMDA receptor antagonist, have been extensively studied. These properties are crucial for understanding its mechanism of action and potential therapeutic applications. Its derivatives have shown potent activity against NMDA receptors, providing a foundation for the development of new pharmacological agents (Ornstein et al., 1989).
Scientific Research Applications
Neuroscience
“4-(3-Phosphonopropyl)piperazine-2-carboxylic acid”, also known as D-CPP-ene , is a potent and competitive NMDA antagonist . This means it can inhibit the action of N-Methyl-D-aspartate (NMDA) receptors, which are a type of ionotropic glutamate receptor in the brain.
Application
D-CPP-ene has been used in research to study various neurological and psychiatric disorders, as NMDA receptors have been implicated in conditions such as schizophrenia, depression, and Alzheimer’s disease .
Method of Application
In experimental studies, D-CPP-ene can be administered systemically . This means it can be given through routes that affect the whole body, such as oral or intravenous administration.
Results or Outcomes
The use of D-CPP-ene has been shown to have effects on spontaneous activity and NMDA-induced depolarizations in rat neocortical slice preparation . This suggests that it could have potential therapeutic effects in disorders related to NMDA receptor dysfunction.
Organic Synthesis, Nanotechnology, and Polymers
Carboxylic acids, including D-CPP-ene, have a wide range of applications in various fields such as organic synthesis, nanotechnology, and polymers .
Application
In organic synthesis, carboxylic acids are used to obtain small molecules and macromolecules . In nanotechnology, they are used for the modification of surfaces of metallic nanoparticles and nanostructures such as carbon nanotubes and graphene . In the field of polymers, carboxylic acids are used as monomers, additives, catalysts, etc .
Method of Application
The specific method of application depends on the field and the specific use case. For example, in organic synthesis, carboxylic acids can participate in various reactions such as substitution, elimination, oxidation, coupling, etc . In nanotechnology, carboxylic acids can be used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures .
Results or Outcomes
The outcomes of these applications are diverse and depend on the specific use case. For example, in organic synthesis, the use of carboxylic acids can lead to the production of a wide range of organic compounds . In nanotechnology, the use of carboxylic acids can improve the dispersion and incorporation of nanoparticles, enhancing their performance in various applications .
Seizure Disorders
D-CPP-ene has been used in research to study seizure disorders .
Application
D-CPP-ene is used as an NMDA receptor antagonist, which means it can inhibit the action of N-Methyl-D-aspartate (NMDA) receptors in the brain . These receptors have been implicated in various neurological disorders, including seizure disorders .
Method of Application
In experimental studies, D-CPP-ene can be administered systemically . This means it can be given through routes that affect the whole body, such as oral or intravenous administration .
Results or Outcomes
D-CPP-ene has been shown to inhibit the clonic phase of sound-induced seizures in DBA/2 mice and the myoclonic phase of stroboscopic-induced seizures in P. papio photosensitive baboons . This suggests that it could have potential therapeutic effects in disorders related to NMDA receptor dysfunction .
Biocatalysis
Biocatalysis, the use of enzymes to produce chemicals, offers numerous advantages over traditional organic chemistry .
Application
In this work, a semipurified aminopeptidase from Aspergillus oryzae (LAP2) was applied for the chiral resolution of racemic piperazine-2-carboxamide into enantiopure (S)-piperazine-2-carboxylic acid .
Method of Application
The enzyme was immobilized at high loadings (>20 mg protein/g support) by testing different commercially available methacrylic resins . The immobilized enzyme was integrated into continuous flow mode, which led to a significant increase in productivity and allowed continuous operation for more than 24 hours without affecting the reaction yield .
Results or Outcomes
The immobilized catalyst showed 48–67% of retained activity and could be reused for more than 10 cycles in batch without any apparent loss of activity .
properties
IUPAC Name |
4-(3-phosphonopropyl)piperazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N2O5P/c11-8(12)7-6-10(4-2-9-7)3-1-5-16(13,14)15/h7,9H,1-6H2,(H,11,12)(H2,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUVGUPIVTLGRGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(N1)C(=O)O)CCCP(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17N2O5P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10905774 |
Source
|
| Record name | 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10905774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Phosphonopropyl)piperazine-2-carboxylic acid | |
CAS RN |
100828-16-8, 9075-64-3 |
Source
|
| Record name | 3-(2-Carboxypiperazin-4-yl)propyl-1-phosphonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=100828-16-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(2-Carboxypiperazin-4-yl)propyl-1-phosphonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100828168 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10905774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Carboxypeptidase P from Penicillium jan-thinellum | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-(3-Phosphonopropyl)-2-piperazinecarboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-(2-CARBOXYPIPERAZIN-4-YL)PROPYL-1-PHOSPHONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/98Y1I8ZD4M | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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